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Compound of Interest

Compound Name: 2-Methoxypent-4-enoic acid

Cat. No.: B15298259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxypent-4-enoic acid, a substituted unsaturated carboxylic acid, presents a molecule

of interest for various applications in organic synthesis and potentially in the development of

novel chemical entities. This technical guide provides a comprehensive overview of its

commercial availability, suppliers, and a summary of its chemical properties. While specific

experimental protocols for the synthesis and detailed biological pathways involving 2-
Methoxypent-4-enoic acid are not readily available in public literature, this document

consolidates the currently accessible information and provides a foundation for researchers

interested in this compound.
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Property Value Source

CAS Number 351207-76-6 PubChem

Molecular Formula C₆H₁₀O₃ PubChem

Molecular Weight 130.14 g/mol PubChem

IUPAC Name 2-methoxypent-4-enoic acid PubChem

Canonical SMILES COC(CC=C)C(=O)O PubChem

InChI Key
ZGDDOIZSMPRMIH-

UHFFFAOYSA-N
PubChem

Commercial Availability
2-Methoxypent-4-enoic acid is available from a select number of chemical suppliers, primarily

specializing in research and development quantities. The following table summarizes the

available information from identified suppliers. Please note that pricing and availability are

subject to change and should be confirmed directly with the supplier.

Supplier Catalog Number Purity
Available
Quantities

BLD Pharm BD02784016 Not specified Inquire with supplier

Angene AG027XK2 Not specified Inquire with supplier

Enamine EN300-699698 >95% 1g, 5g, 10g

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 2-Methoxypent-4-enoic
acid are not readily found in the scientific literature. However, general synthetic strategies for

α-methoxy acids can be considered as a starting point for its preparation. These methods often

involve the α-halogenation of a corresponding carboxylic acid followed by nucleophilic

substitution with a methoxide source, or the alkylation of a methoxyacetate enolate. The
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synthesis of substituted pentenoic acids can also be approached through various olefination

and carbon-carbon bond-forming reactions.

Researchers aiming to synthesize this compound would likely need to adapt existing

methodologies for similar structures. A potential, though unverified, synthetic workflow is

outlined below.
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Potential Synthetic Workflow

Pent-4-enoic acid derivative

α-Functionalization
(e.g., Bromination)

Nucleophilic Substitution
(with Sodium Methoxide)

Purification
(e.g., Chromatography)

2-Methoxypent-4-enoic acid
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Biological Activity Screening Workflow

2-Methoxypent-4-enoic acid

In vitro Assays
(e.g., Cell viability, Enzyme inhibition)

Hit Identification

Target Deconvolution

Signaling Pathway Analysis

In vivo Studies

Click to download full resolution via product page

To cite this document: BenchChem. [Commercial Availability and Technical Profile of 2-
Methoxypent-4-enoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15298259#commercial-availability-and-suppliers-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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